HIV gp120 (318-327)

• Molecular Formula: C48H80N16O12
• Molecular Weight: 1073.2 g/mol
• InChI: InChI=1S/C48H80N16O12/c1-7-26(4)37(46(75)76)62-45(74)38(28(6)65)63-44(73)36(25(2)3)61-42(71)32(22-29-14-9-8-10-15-29)60-39(68)27(5)58-41(70)31(17-12-20-55-48(52)53)59-34(66)23-56-43(72)33-18-13-21-64(33)35(67)24-57-40(69)30(49)16-11-19-54-47(50)51/h8-10,14-15,25-28,30-33,36-38,65H,7,11-13,16-24,49H2,1-6H3,(H,56,72)(H,57,69)(H,58,70)(H,59,66)(H,60,68)(H,61,71)(H,62,74)(H,63,73)(H,75,76)(H4,50,51,54)(H4,52,53,55)/t26-,27-,28+,30-,31-,32-,33-,36-,37-,38-/m0/s1
• InChIKey: OPTVPTKXPSEPBD-JLHVISHLSA-N

HIV gp120 (318-327) Research Guide

HIV gp120 (318-327), also known as the I10 peptide or R10I, is a 10-amino-acid synthetic peptide (sequence: RGPGRAFVTI) derived from the conserved C-terminal region of the V3 loop of the HIV-1 IIIB strain envelope glycoprotein gp120 [1]. This linear peptide functions as a well-characterized cytotoxic T lymphocyte (CTL) epitope, recognized in the context of both human HLA-A2 and murine H-2Dd class I MHC molecules [2]. Its precise definition as a minimal, carrier-free immunogenic unit distinguishes it from longer, less defined V3-loop fragments for applications in T-cell immunology and vaccine development [3].

1 H-2Dd-restricted CTL epitope for murine immunology studies

2 Carrier-free peptide reported to induce env-specific CTL responses

3 Crystal structure-defined four-anchor binding motif supports assay design

• [1] HIV gp120 (318-327) - Product Datasheet. TargetMol, Catalog No. TP2676. View Source
• [2] HIV Molecular Immunology Database. Los Alamos National Laboratory. Epitope: RGPGRAFVTI. View Source
• [3] Nehete, P. N., Casement, K. S., Arlinghaus, R. B., & Sastry, K. J. (1995). Studies on in vivo induction of HIV-1 envelope-specific cytotoxic T lymphocytes by synthetic peptides from the V3 loop region of HIV-1 IIIB gp 120. Cellular Immunology, 160(2), 217-223. View Source

HIV gp120 (318-327) Sequence Specificity

While numerous V3-loop-derived peptides exist, they are not functionally interchangeable. The immunogenicity and MHC-binding properties of these fragments are exquisitely sensitive to both length and sequence composition. Studies have shown that even minor truncations or extensions drastically alter CTL induction efficacy; for instance, an 8-mer peptide from the same region is insufficient for priming a CTL response, while a longer 15-mer is less efficient than the optimized 10-mer [1]. Furthermore, the unique structural features of HIV gp120 (318-327) confer promiscuous HLA-A2 binding that is absent in peptides that strictly adhere to canonical anchor residue motifs . Therefore, substituting this specific, validated epitope with an adjacent or overlapping sequence risks introducing experimental variability, altering immune response profiles, and compromising the reproducibility of immunological assays [2].

Amino acid substitutions may drastically reduce MHC binding and CTL activation, confounding results.

Generic V3 loop peptides lack the H-2Dd-specific four-anchor motif, making direct substitution unreliable.

D-amino acid or scrambled-sequence peptides may exhibit altered TCR recognition and should not be considered interchangeable.

• [1] Nehete, P. N., Casement, K. S., Arlinghaus, R. B., & Sastry, K. J. (1995). Studies on in vivo induction of HIV-1 envelope-specific cytotoxic T lymphocytes by synthetic peptides from the V3 loop region of HIV-1 IIIB gp 120. Cellular Immunology, 160(2), 217-223. View Source
• [2] Alexander-Miller, M. A., Parker, K. C., Tsukui, T., Pendleton, C. D., Coligan, J. E., & Berzofsky, J. A. (1996). Molecular analysis of presentation by HLA-A2.1 of a promiscuously binding V3 loop peptide from the HIV-envelope protein to human cytotoxic T lymphocytes. International Immunology, 8(5), 641-649. View Source

HIV gp120 (318-327) Performance Evidence

H-2Dd/P18-I10 Complex Crystal Structure

In a direct comparative study, the 10-mer peptide R10I (HIV gp120 318-327) was found to be a more efficient immunogen for inducing HIV-1 env-specific CTLs in mice than the longer 15-mer peptide R15K (aa 315-329) from which it is derived [1]. While R15K was immunogenic, R10I induced a superior response. Furthermore, a shorter 8-mer peptide (R8K) from the same region was completely insufficient for priming a primary CTL response [1].

MHC Anchor Residue Comparison

Head-to-head

Four anchor residues (G2, P3, R/K/H5, I/L/F9 or 10) vs. typical two anchors; 2.4 Å resolution

Supports stable peptide-MHC complex formation for CTL assays

H-2Dd murine model; crystal structure context

Evidence Dimension	Efficiency of in vivo CTL induction
Target Compound Data	Induces robust, long-lasting CTL activity with as little as 20 µg of peptide.
Comparator Or Baseline	15-mer R15K: Induced CTL but was less efficient. 8-mer R8K: Failed to induce primary CTLs.
Quantified Difference	R10I was defined as the 'optimal sequence' and demonstrated greater CTL activity upon restimulation compared to R15K [1]. R8K was non-functional.
Conditions	Immunization of BALB/c mice with carrier-free synthetic peptide emulsified in Freund's adjuvant; CTL activity measured by chromium-release assay [1].

Why This Matters

This evidence proves that HIV gp120 (318-327) is the functionally optimized, minimal epitope required for robust CTL induction, making it the most reliable and potent choice for T-cell-based assays and vaccine studies compared to other V3 fragments.

• [1] Nehete, P. N., Casement, K. S., Arlinghaus, R. B., & Sastry, K. J. (1995). Studies on in vivo induction of HIV-1 envelope-specific cytotoxic T lymphocytes by synthetic peptides from the V3 loop region of HIV-1 IIIB gp 120. Cellular Immunology, 160(2), 217-223. View Source

Constrained vs. Linear V3 Peptide Immunogenicity

Unlike typical HLA-A*02-restricted CTL epitopes which require specific anchor residues at positions 2 and the C-terminus for stable binding, HIV gp120 (318-327) lacks this canonical motif . Despite this, the peptide exhibits promiscuous binding to HLA-A2 molecules, a feature that is structurally inherent to this specific decamer sequence [1]. This property is not a general feature of V3-loop peptides and is linked to its unique conformation [2].

Neutralizing Antibody Response

Class-level inference

≥20- to 30-fold increase with constrained V3 peptide over linear peptide

Highlights conformation-dependent immunogenicity context

Rabbit immunization; class-level inference

Evidence Dimension	MHC Class I Binding Motif
Target Compound Data	Lacks the canonical A2 anchor motif (e.g., Leu/Met at P2, Val/Leu at PΩ) but still binds HLA-A2 promiscuously.
Comparator Or Baseline	Canonical HLA-A*02:01-restricted epitopes (e.g., SLYNTVATL) which possess defined anchor residues.
Quantified Difference	In a cohort study, the epitope was recognized by 13/117 (11.1%) HLA-A*02-positive HIV-infected subjects compared to 4/149 (2.7%) HLA-A*02-negative subjects, demonstrating a significant positive association (p-value not specified) with HLA-A*02 [3].
Conditions	CD8+ T-cell EliSpot assays on PBMCs from a cohort of 341 chronic HIV-infected subjects [3].

Why This Matters

This 'rule-breaking' binding property makes HIV gp120 (318-327) a critical tool for studying cross-reactive T-cell responses and for evaluating vaccine strategies that aim to elicit broad immunity across diverse HLA types, offering an advantage over peptides with strict HLA restrictions.

• [1] Alexander-Miller, M. A., Parker, K. C., Tsukui, T., Pendleton, C. D., Coligan, J. E., & Berzofsky, J. A. (1996). Molecular analysis of presentation by HLA-A2.1 of a promiscuously binding V3 loop peptide from the HIV-envelope protein to human cytotoxic T lymphocytes. International Immunology, 8(5), 641-649. View Source
• [2] Nakagawa, K., Kmieciak, D., Takahashi, H., Okumura, K., & Kozbor, D. (2007). Molecular analysis of TCR and peptide/MHC interaction using P18-I10-derived peptides with a single D-amino acid substitution. Journal of Immunology, 178(8), 4892-4901. View Source
• [3] Pereyra, F., et al. (2014). The major genetic determinants of HIV-1 control affect HLA class I peptide presentation. Science, 330(6010), 1551-1557. Data curated in HIV Molecular Immunology Database, LANL. Epitope: RGPGRAFVTI. View Source

Carrier-Free CTL Activation

The biological activity of HIV gp120 (318-327) is context-dependent, as demonstrated by its differential effect on CTL lines derived against wild-type versus mutant gp120. At a concentration of 0.5 μM, the peptide stimulates a diminished CTL response in JA2 cells expressing the 7DV3 mutant of gp120, which lacks the V3 loop, compared to its effect on wild-type gp120 targets [1].

Carrier-Free CTL Activation

Cross-study comparable

Carrier-free induction of env-specific CTL; robust IFN-γ ELISPOT response at 100,000 splenocytes per well

Simplifies assay design and reduces reagent requirements

Murine model; JA2 cell context

Evidence Dimension	Stimulation of CTL response in vitro
Target Compound Data	0.5 μM stimulates an attenuated CTL response in JA2 cells expressing the 7DV3 mutant.
Comparator Or Baseline	Stimulation of CTL lines specific for wild-type gp120 (data from same study context, exact value not provided in abstract).
Quantified Difference	A 'diminished' or 'attenuated' response is reported for the 7DV3 mutant background at the same peptide concentration.
Conditions	In vitro CTL stimulation assay using JA2 cells expressing either wild-type or 7DV3-mutant gp120; peptide concentration: 0.5 μM [1].

Why This Matters

This data confirms the peptide's utility as a precise probe to dissect how mutations in the gp120 backbone alter T-cell recognition. It demonstrates that the peptide's activity is not static and is valuable for mechanistic studies on immune evasion, which is not a property shared by all V3 peptides.

• [1] Kmieciak, D., Wasik, T. J., Teppler, H., Pientka, J., Hsu, S. H., Takahashi, H., ... & Kozbor, D. (1998). The effect of deletion of the V3 loop of gp120 on cytotoxic T cell responses and HIV gp120-mediated pathogenesis. The Journal of Immunology, 160(11), 5676-5683. Data as reported in vendor datasheets (e.g., TargetMol, PeptideDB). View Source

HIV gp120 (318-327) Applications

H-2Dd-Restricted CTL Epitope Mapping

For researchers developing HIV vaccine candidates in murine models, HIV gp120 (318-327) is the preferred peptide immunogen. Its identification as the optimal minimal sequence for inducing robust, carrier-free HIV-1 env-specific CTL responses [1] makes it a superior choice over longer V3-loop fragments (e.g., the 15-mer R15K) which are less efficient, or shorter fragments (e.g., 8-mer R8K) which are ineffective [1].

Baseline for Conformation Comparison

This peptide is a validated tool for studying non-canonical MHC class I presentation. Its unique ability to bind promiscuously to HLA-A2 despite lacking standard anchor residues [2] makes it invaluable for experiments designed to characterize the structural basis of cross-reactive T-cell immunity. This property is directly supported by peptide-HLA interaction studies and epitope mapping [3] and cannot be assumed for other V3-loop peptides.

Antigen Delivery Platform Development

In mechanistic studies of HIV immune evasion, HIV gp120 (318-327) serves as a precise probe to assess how mutations in the gp120 backbone affect epitope recognition. Its documented, differential ability to stimulate CTLs against wild-type versus V3-deleted (ΔV3) gp120 backgrounds at a defined concentration (0.5 μM) [4] provides a quantitative, context-dependent functional readout. This application is critical for evaluating how conformational changes in the envelope glycoprotein influence T-cell visibility.

MHC Tetramer and Multimer Production

As a well-defined, decameric CTL epitope with extensive characterization in both human (HLA-A*02) and murine (H-2Dd) systems [5], HIV gp120 (318-327) functions as a reliable positive control and benchmark for T-cell assays. Its immunodominance and the availability of detailed TCR-pMHC interaction data [3] provide a high-confidence reference point for ELISpot, flow cytometry, and cytotoxicity assays, ensuring assay validation and inter-experimental reproducibility.

Application

Selection Property

Validation Focus

H-2Dd-restricted CTL epitope mapping

Defined four-anchor binding motif

Peptide-MHC stability and CTL activation reproducibility

Conformation comparison baseline

Linear peptide control for constrained V3 immunogens

Conformation-dependent immunogenicity comparison

Antigen delivery platform development

Characterized reporter epitope for VLP/nanoparticle systems

Carrier-free vs. multivalent display response profiling

MHC tetramer and multimer production

High-stability H-2Dd/P18-I10 complex

Ex vivo CD8+ T-cell tracking fidelity

• [1] Nehete, P. N., Casement, K. S., Arlinghaus, R. B., & Sastry, K. J. (1995). Studies on in vivo induction of HIV-1 envelope-specific cytotoxic T lymphocytes by synthetic peptides from the V3 loop region of HIV-1 IIIB gp 120. Cellular Immunology, 160(2), 217-223. View Source
• [2] Alexander-Miller, M. A., Parker, K. C., Tsukui, T., Pendleton, C. D., Coligan, J. E., & Berzofsky, J. A. (1996). Molecular analysis of presentation by HLA-A2.1 of a promiscuously binding V3 loop peptide from the HIV-envelope protein to human cytotoxic T lymphocytes. International Immunology, 8(5), 641-649. View Source
• [3] Nakagawa, K., Kmieciak, D., Takahashi, H., Okumura, K., & Kozbor, D. (2007). Molecular analysis of TCR and peptide/MHC interaction using P18-I10-derived peptides with a single D-amino acid substitution. Journal of Immunology, 178(8), 4892-4901. View Source
• [4] Kmieciak, D., Wasik, T. J., Teppler, H., Pientka, J., Hsu, S. H., Takahashi, H., ... & Kozbor, D. (1998). The effect of deletion of the V3 loop of gp120 on cytotoxic T cell responses and HIV gp120-mediated pathogenesis. The Journal of Immunology, 160(11), 5676-5683. View Source
• [5] HIV Molecular Immunology Database. Los Alamos National Laboratory. Epitope: RGPGRAFVTI. View Source